Piperonyl acetone Piperonyl acetone 4-(3, 4-Methylenedioxyphenyl)-2-butanone, also known as 3, 4-methylenedioxybenzyl acetone or 4-(1, 3-benzodioxol-5-yl)-2-butanone, belongs to the class of organic compounds known as benzodioxoles. These are organic compounds containing a benzene ring fused to either isomers of dioxole. Dioxole is a five-membered unsaturated ring of two oxygen atoms and three carbon atoms. 4-(3, 4-Methylenedioxyphenyl)-2-butanone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 4-(3, 4-methylenedioxyphenyl)-2-butanone is primarily located in the cytoplasm. 4-(3, 4-Methylenedioxyphenyl)-2-butanone has a sweet, candy, and cotton taste.
Brand Name: Vulcanchem
CAS No.: 55418-52-5
VCID: VC0539746
InChI: InChI=1S/C11H12O3/c1-8(12)2-3-9-4-5-10-11(6-9)14-7-13-10/h4-6H,2-3,7H2,1H3
SMILES: CC(=O)CCC1=CC2=C(C=C1)OCO2
Molecular Formula: C11H12O3
Molecular Weight: 192.21 g/mol

Piperonyl acetone

CAS No.: 55418-52-5

Inhibitors

VCID: VC0539746

Molecular Formula: C11H12O3

Molecular Weight: 192.21 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

Piperonyl acetone - 55418-52-5

CAS No. 55418-52-5
Product Name Piperonyl acetone
Molecular Formula C11H12O3
Molecular Weight 192.21 g/mol
IUPAC Name 4-(1,3-benzodioxol-5-yl)butan-2-one
Standard InChI InChI=1S/C11H12O3/c1-8(12)2-3-9-4-5-10-11(6-9)14-7-13-10/h4-6H,2-3,7H2,1H3
Standard InChIKey TZJLGGWGVLADDN-UHFFFAOYSA-N
SMILES CC(=O)CCC1=CC2=C(C=C1)OCO2
Canonical SMILES CC(=O)CCC1=CC2=C(C=C1)OCO2
Appearance Solid powder
Melting Point Mp 55 ° (47-48 °)
55°C
Physical Description Solid
Colourless crystals or white crystalline solid; Intensely sweet, floral aroma
Description 4-(3, 4-Methylenedioxyphenyl)-2-butanone, also known as 3, 4-methylenedioxybenzyl acetone or 4-(1, 3-benzodioxol-5-yl)-2-butanone, belongs to the class of organic compounds known as benzodioxoles. These are organic compounds containing a benzene ring fused to either isomers of dioxole. Dioxole is a five-membered unsaturated ring of two oxygen atoms and three carbon atoms. 4-(3, 4-Methylenedioxyphenyl)-2-butanone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 4-(3, 4-methylenedioxyphenyl)-2-butanone is primarily located in the cytoplasm. 4-(3, 4-Methylenedioxyphenyl)-2-butanone has a sweet, candy, and cotton taste.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >3 years if stored properly
Solubility Soluble in oils; insoluble in water
Soluble (in ethanol)
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms 4-(1,3-benzodioxol-5-yl)-2-butanone
piperonyl acetone
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PubChem Compound 62098
Last Modified Nov 11 2021
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